3-Bromo-5-(2,4-dichlorophenyl)phenol, 95%

• IUPAC Name: 3-bromo-5-(2,4-dichlorophenyl)phenol
• InChI: InChI=1S/C12H7BrCl2O/c13-8-3-7(4-10(16)5-8)11-2-1-9(14)6-12(11)15/h1-6,16H
• InChI Key: KEDPNDQMVZLXSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C12H7BrCl2O
• DSSTOX Substance ID: DTXSID10686450
• Molecular Weight: 317.99 g/mol
• CAS RN: 1262003-45-1

Description

3-Bromo-5-(2,4-dichlorophenyl)phenol, 95% (3-B5-2,4-DCPP) is a synthetic compound used in a variety of scientific research applications. It is a brominated phenolic compound with a halogenated phenyl group. 3-B5-2,4-DCPP has been used in a variety of research applications, including organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

3-B5-2,4-DCPP has been used in a variety of scientific research applications. It has been used in organic synthesis reactions, such as the synthesis of a variety of heterocycles and other compounds. It has also been used in biochemistry and pharmacology research, as an inhibitor of enzymes and other proteins. Additionally, 3-B5-2,4-DCPP has been used in the synthesis of a variety of pharmaceuticals, including antibiotics and antifungals.

Mechanism of Action

The mechanism of action of 3-B5-2,4-DCPP is not yet fully understood. However, it is believed to act as an inhibitor of enzymes and other proteins. It is thought to interact with the active site of the enzyme or protein, and to prevent it from binding to its substrate. This results in the inhibition of the enzyme or protein’s activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-B5-2,4-DCPP are not yet fully understood. However, it is believed to have a variety of effects on the body. It is thought to act as an inhibitor of enzymes and other proteins, and to have anti-inflammatory and anti-cancer effects. Additionally, it has been suggested that 3-B5-2,4-DCPP may have anti-bacterial and anti-fungal effects.

Advantages and Limitations for Lab Experiments

3-B5-2,4-DCPP has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. Additionally, it is relatively easy to synthesize and is commercially available. However, it is important to note that 3-B5-2,4-DCPP is highly toxic and can be irritating to the skin and eyes. Therefore, it should be handled with care and appropriate safety precautions should be taken when working with it.

Future Directions

There are a number of potential future directions for the use of 3-B5-2,4-DCPP. One potential direction is the development of new synthetic methods for the synthesis of 3-B5-2,4-DCPP and related compounds. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 3-B5-2,4-DCPP, as well as its potential therapeutic applications. Finally, further research could be conducted to investigate the mechanism of action of 3-B5-2,4-DCPP and to develop new inhibitors based on its structure.

Synthesis Methods

3-B5-2,4-DCPP can be synthesized through a variety of methods. One of the most common methods is the Friedel-Crafts alkylation reaction. In this method, 3-B5-2,4-DCPP is formed by reacting bromobenzene with 2,4-dichlorophenylacetyl chloride in the presence of an aluminum chloride catalyst. Other methods of synthesis include the Williamson ether synthesis and the Wittig reaction.